Cas no 2694734-82-0 (3-Bromo-4-chloroquinoline-2-carboxylic acid)

• Product Name: 3-Bromo-4-chloroquinoline-2-carboxylic acid
• CAS No: 2694734-82-0
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• MDL: MFCD34475210
• CID: 5653611
• PubChem ID: 151267966
• Update Time: 2025-06-12

3-Bromo-4-chloroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloroquinoline-2-carboxylic acid
• EN300-28246741
• 2694734-82-0
• 3-Bromo-4-chloroquinoline-2-carboxylic acid

• MDL： MFCD34475210
• Inchi： 1S/C10H5BrClNO2/c11-7-8(12)5-3-1-2-4-6(5)13-9(7)10(14)15/h1-4H,(H,14,15)
• InChI Key： NVSZUIHKVNUWFV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2C=CC=CC2=C1Cl

Computed Properties

• Exact Mass: 284.91922g/mol
• Monoisotopic Mass: 284.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-Bromo-4-chloroquinoline-2-carboxylic acid

Research Brief on 3-Bromo-4-chloroquinoline-2-carboxylic acid (CAS: 2694734-82-0): Recent Advances and Applications

3-Bromo-4-chloroquinoline-2-carboxylic acid (CAS: 2694734-82-0) is a halogenated quinoline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential as a building block for the development of novel kinase inhibitors and antimicrobial agents, making it a focal point in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-4-chloroquinoline-2-carboxylic acid as a precursor for the synthesis of quinoline-based kinase inhibitors. The researchers demonstrated that modifications at the 2-carboxylic acid position could significantly enhance the binding affinity of these inhibitors to specific kinase targets, such as EGFR and VEGFR2. This finding opens new avenues for the design of targeted cancer therapies with improved efficacy and reduced off-target effects.

In the field of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the successful incorporation of 3-Bromo-4-chloroquinoline-2-carboxylic acid into novel quinolone derivatives with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study emphasized the importance of the bromo and chloro substituents at the 3 and 4 positions, respectively, in maintaining antimicrobial activity while improving metabolic stability.

From a synthetic chemistry perspective, advancements in the preparation of 3-Bromo-4-chloroquinoline-2-carboxylic acid have been achieved through optimized palladium-catalyzed cross-coupling reactions, as described in a 2023 Organic Process Research & Development article. These improved synthetic routes offer higher yields (up to 85%) and better scalability, addressing previous challenges in large-scale production of this valuable intermediate.

Ongoing research efforts are investigating the potential of 3-Bromo-4-chloroquinoline-2-carboxylic acid in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary results from cell-based assays suggest that derivatives of this compound may modulate key pathways involved in neuroinflammation, though further in vivo validation is required. The compound's unique structural features continue to make it a valuable scaffold for medicinal chemistry exploration.

As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, 3-Bromo-4-chloroquinoline-2-carboxylic acid (CAS: 2694734-82-0) remains a compound of significant interest. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions it as an important tool in contemporary drug discovery programs. Future research directions likely include further optimization of its physicochemical properties and exploration of novel therapeutic applications through structural diversification.